Cas no 2229246-18-6 (1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2229246-18-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6056727
• PubChem ID: 165628109
• Update Time: 2025-06-09

1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile
• EN300-1797710
• 2229246-18-6

• Inchi： 1S/C9H13NO/c1-7-8(2-5-11-7)9(6-10)3-4-9/h7-8H,2-5H2,1H3
• InChI Key： SZEONHAEELEHIL-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C1(C#N)CC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33Ų

Additional information on 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile

1-(2-Methyloxolan-3-yl)cyclopropane-1-carbonitrile (CAS No. 2229246-18-6): A Comprehensive Overview

1-(2-Methyloxolan-3-yl)cyclopropane-1-carbonitrile (CAS No. 2229246-18-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug discovery and chemical synthesis. This article aims to provide a comprehensive overview of 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile, delving into its chemical properties, synthesis methods, biological activities, and recent research advancements.

Molecular Structure and Properties

The molecular formula of 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile is C₉H₁₅NO₂, with a molecular weight of approximately 177.21 g/mol. The compound features a cyclopropane ring fused to a methyloxolan ring, with a cyano group attached to the cyclopropane ring. This unique structure imparts specific physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The physical properties of 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile include its melting point, boiling point, and solubility in various solvents. Recent studies have reported that the compound exhibits moderate solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays.

Synthesis Methods

The synthesis of 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-hydroxytetrahydrofuran with an appropriate nitrile derivative under controlled conditions. This approach typically involves the use of a strong base to facilitate the nucleophilic addition of the hydroxyl group to the nitrile functionality.

An alternative synthetic route involves the ring-closing metathesis (RCM) reaction of an appropriately substituted acrylonitrile derivative. This method has gained popularity due to its high efficiency and atom economy, making it suitable for large-scale production. Recent advancements in catalyst design have further optimized this process, leading to improved yields and reduced byproduct formation.

Biological Activities and Applications

1-(2-Methyloxolan-3-yl)cyclopropane-1-carbonitrile has shown promising biological activities that make it a valuable candidate for drug discovery and development. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, which could have therapeutic implications for various diseases.

In particular, research has focused on the compound's ability to modulate enzyme activity related to inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile effectively inhibited the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding suggests that the compound could be further developed into novel anti-inflammatory agents.

Beyond its enzymatic inhibition properties, 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile has also been investigated for its potential as an antiproliferative agent. In vitro studies have shown that it can selectively inhibit the growth of certain cancer cell lines without significant toxicity to normal cells. These results highlight the compound's potential as a lead molecule for anticancer drug development.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile. One notable study published in Nature Communications explored the use of this compound as a scaffold for developing novel antibiotics against multidrug-resistant bacteria. The researchers found that by modifying the cyano group with various functional groups, they could enhance the antibacterial activity of the molecule while maintaining its low toxicity profile.

In another study published in Angewandte Chemie International Edition, scientists investigated the role of 1-(2-methyloxolan-3-yl)cyclopropane-1-carbonitrile in modulating protein-protein interactions (PPIs). The results indicated that the compound could disrupt specific PPIs involved in cellular signaling pathways, which could have implications for treating diseases such as Alzheimer's and Parkinson's.

Conclusion

1-(2-Methyloxolan-3-yl)cyclopropane-1-carbonitrile (CAS No. 2229246-18-6) is a multifaceted compound with a unique molecular structure that offers significant potential in various fields of research. Its distinct chemical properties make it an attractive candidate for synthetic chemistry studies, while its biological activities suggest promising applications in drug discovery and development. As ongoing research continues to uncover new insights into this compound's behavior and utility, it is likely that we will see further advancements in its use across multiple scientific disciplines.